Cas no 813412-36-1 (4-amino-1-n-fmoc-piperidine)

• Product Name: 4-amino-1-n-fmoc-piperidine
• CAS No: 813412-36-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD05863884
• CID: 1802244
• Update Time: 2025-06-08

4-amino-1-n-fmoc-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-Cbz-piperidine
• 4-amino-1-n-fmoc-piperidine

• MDL： MFCD05863884
• Inchi： 1S/C13H18N2O2/c14-12-6-8-15(9-7-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2
• InChI Key： YYIQGSYCCNQAGV-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C=CC=CC=2)=O)CCC(N)CC1

Computed Properties

• Exact Mass: 322.168
• Monoisotopic Mass: 322.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 4-amino-1-n-fmoc-piperidine

4-Amino-1-N-Fmoc-Piperidine (CAS No. 813412-36-1): A Comprehensive Overview

4-Amino-1-N-Fmoc-Piperidine, also known as CAS No. 813412-36-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and is characterized by the presence of an amino group at the 4-position and an Fmoc (9-fluorenylmethyloxycarbonyl) protecting group at the nitrogen atom. The combination of these functional groups makes this compound highly versatile and valuable in various applications, particularly in drug discovery and chemical synthesis.

The structure of 4-Amino-1-N-Fmoc-Piperidine is notable for its ability to participate in a wide range of chemical reactions. The amino group at the 4-position can act as a nucleophile in substitution reactions, while the Fmoc group serves as a protective group, which can be selectively removed under specific conditions to expose the amine functionality. This dual functionality makes it an ideal building block for constructing complex molecules, including peptides, bioactive compounds, and advanced materials.

Recent studies have highlighted the importance of 4-Amino-1-N-Fmoc-Piperidine in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. The ability to precisely control the reactivity of this compound through its functional groups has enabled chemists to design more efficient synthetic pathways, reducing costs and improving yields.

In addition to its role in drug discovery, 4-Amino-1-N-Fmoc-Piperidine has found applications in materials science. Its unique electronic properties and structural flexibility make it suitable for use in the development of advanced polymers, sensors, and nanomaterials. For example, recent research has demonstrated its potential as a precursor for synthesizing conductive polymers with applications in electronics and energy storage.

The synthesis of 4-Amino-1-N-Fmoc-Piperidine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of piperidine with an appropriate electrophile followed by functionalization at specific positions. The introduction of the Fmoc group is often achieved through standard protection strategies, ensuring that the amine remains inert during subsequent reactions.

The properties of 4-Amino-1-N-Fmoc-Piperidine are highly dependent on its molecular structure. The piperidine ring provides rigidity and stability, while the amino and Fmoc groups introduce reactivity and functionality. These characteristics make it an excellent candidate for use in both academic research and industrial applications.

In conclusion, 4-Amino-1-N-Fmoc-Piperidine (CAS No. 813412-36-1) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop new drugs, materials, and technologies. As ongoing research continues to uncover new applications for this compound, its importance in both academic and industrial settings is expected to grow further.